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Compound of Interest

Compound Name: (E)-5-Oxoundec-2-enenitrile

Cat. No.: B15227247 Get Quote

Application Notes and Protocols: (E)-5-Oxoundec-2-
enenitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for (E)-5-Oxoundec-2-enenitrile is not readily available in

the current scientific literature. The following application notes and protocols are based on

established synthetic methodologies and the known reactivity of related α,β-unsaturated keto-

nitriles. These should be regarded as a theoretical guide and a starting point for experimental

investigation.

Introduction
(E)-5-Oxoundec-2-enenitrile is a bifunctional molecule incorporating both an α,β-unsaturated

nitrile and a ketone functional group. This unique combination of reactive sites makes it a

potentially valuable building block in organic synthesis, offering multiple avenues for molecular

elaboration. The conjugated nitrile acts as a Michael acceptor, while the ketone provides a site

for nucleophilic addition or enolate formation. These features allow for the construction of

complex molecular architectures, making it an attractive intermediate for the synthesis of novel

heterocycles, carbocycles, and other target molecules in medicinal chemistry and materials

science.

Proposed Synthesis of (E)-5-Oxoundec-2-enenitrile
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A plausible synthetic route to (E)-5-Oxoundec-2-enenitrile involves a two-step sequence

starting from commercially available materials. The general approach would be an acylation of

a suitable nitrile followed by a condensation reaction to introduce the unsaturation.

A potential synthetic pathway is outlined below:

Acetonitrile

LDA, THF, -78 °C

Heptanoyl Chloride

3-Oxodecanenitrile1. Acylation

Base (e.g., Piperidine/AcOH)

Acetaldehyde

(E)-5-Oxoundec-2-enenitrile

2. Knoevenagel
Condensation

(E)-5-Oxoundec-2-enenitrile

3-Substituted-5-oxoundecanenitrile

Michael Addition

Nucleophile (Nu-)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15227247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15227247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Michael Addition

Ketone Modification

Nitrile Transformation

(E)-5-Oxoundec-2-enenitrile

3-Substituted Adduct

Add Nucleophile

Modified Ketone

e.g., Reduction

Final Product

e.g., Hydrolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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